N-(3-ethylphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[3-(4-methylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C24H28N4O2/c1-3-18-5-4-6-20(15-18)25-21(29)16-28-13-11-24(12-14-28)26-22(23(30)27-24)19-9-7-17(2)8-10-19/h4-10,15H,3,11-14,16H2,1-2H3,(H,25,29)(H,27,30)
• InChI Key: QEVAFDNOJMPJJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol
• CAS No.: 1184992-65-1

Description

N-(3-ethylphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on related compounds has shown significant potential in medicinal chemistry, particularly in the synthesis of novel derivatives with potential analgesic, anti-inflammatory, antiviral, and antimicrobial activities. For instance, the design and synthesis of quinazolinyl acetamides have been explored for their analgesic and anti-inflammatory activities, revealing that specific derivatives demonstrated potent activity, comparable or superior to standard drugs like diclofenac sodium, with minimal ulcerogenic potential (Alagarsamy et al., 2015). Similar investigations into spirothiazolidinone derivatives have identified compounds with significant antiviral activity against influenza and human coronavirus strains, underscoring the versatility of the spirocyclic scaffold in generating new classes of antiviral molecules (Apaydın et al., 2020).

Structural Elucidation and Antifungal Agents

Further studies have focused on the microwave-assisted synthesis and structural elucidation of acetamide derivatives, revealing their potential as broad-spectrum antifungal agents. This approach identifies compounds with fungicidal activity against Candida and Aspergillus species, highlighting the role of structural modifications in enhancing biological activity and specificity (Bardiot et al., 2015).

Potential Anticancer Applications

The synthesis of novel triazaspiro[4.5]dec-8-ene benzylidine derivatives containing a thiazolidinone ring system has been evaluated for potential epidermal growth factor receptor inhibitors, showing moderate antiproliferative activity against breast cancer cell lines. This highlights the application of spirocyclic compounds in designing inhibitors for key biological targets involved in cancer progression (Fleita et al., 2013).